Cas no 1805521-95-2 (2,3-Bis(trifluoromethyl)-5-fluorobenzamide)

• Product Name: 2,3-Bis(trifluoromethyl)-5-fluorobenzamide
• CAS No: 1805521-95-2
• MF: C₉H₄F₇NO
• MW: 275.122986793518
• CID: 4960086
• Update Time: 2025-05-20

2,3-Bis(trifluoromethyl)-5-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-5-fluorobenzamide

• Inchi： 1S/C9H4F7NO/c10-3-1-4(7(17)18)6(9(14,15)16)5(2-3)8(11,12)13/h1-2H,(H2,17,18)
• InChI Key： YSLVOIKKHDHULQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(N)=O)=CC(=CC=1C(F)(F)F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 324
• XLogP3: 2.7
• Topological Polar Surface Area: 43.1

Additional information on 2,3-Bis(trifluoromethyl)-5-fluorobenzamide

Introduction to 2,3-Bis(trifluoromethyl)-5-fluorobenzamide (CAS No. 1805521-95-2)

2,3-Bis(trifluoromethyl)-5-fluorobenzamide (CAS No. 1805521-95-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including two trifluoromethyl groups and a fluorine atom, which contribute to its distinct chemical and biological properties.

The molecular formula of 2,3-Bis(trifluoromethyl)-5-fluorobenzamide is C₉H₄F₇N₂O, and its molecular weight is approximately 267.11 g/mol. The presence of multiple fluorine atoms in the molecule imparts significant lipophilicity and metabolic stability, making it an attractive candidate for various pharmaceutical applications.

In recent years, 2,3-Bis(trifluoromethyl)-5-fluorobenzamide has been studied for its potential as a scaffold in the development of novel therapeutic agents. Research has focused on its ability to modulate specific biological pathways and interact with key protein targets. For instance, studies have shown that this compound can exhibit potent inhibitory activity against certain enzymes and receptors, which are implicated in various diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

The synthesis of 2,3-Bis(trifluoromethyl)-5-fluorobenzamide typically involves multi-step reactions, including the introduction of trifluoromethyl groups and fluorine atoms onto the benzene ring. Advanced synthetic techniques and catalysts have been employed to optimize the yield and purity of the final product. These synthetic methods are crucial for ensuring the availability of high-quality material for further research and development.

In terms of its physical properties, 2,3-Bis(trifluoromethyl)-5-fluorobenzamide is a white crystalline solid with a melting point ranging from 140 to 142°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in various experimental settings, including cell culture studies and animal models.

The biological activity of 2,3-Bis(trifluoromethyl)-5-fluorobenzamide has been extensively evaluated through in vitro and in vivo experiments. In cell-based assays, it has demonstrated significant cytotoxic effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. Additionally, it has shown promise in reducing inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Clinical trials involving compounds derived from 2,3-Bis(trifluoromethyl)-5-fluorobenzamide are currently underway to assess their safety and efficacy in treating various diseases. Preliminary results have been encouraging, with some compounds showing favorable pharmacokinetic profiles and minimal side effects. These findings underscore the potential of this compound as a lead structure for drug discovery.

Beyond its therapeutic applications, 2,3-Bis(trifluoromethyl)-5-fluorobenzamide has also found use in analytical chemistry as a reference standard for the quantification of related compounds. Its well-defined structure and stable properties make it an ideal choice for calibration purposes in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses.

In conclusion, 2,3-Bis(trifluoromethyl)-5-fluorobenzamide (CAS No. 1805521-95-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it a valuable tool for developing new therapeutic agents and advancing our understanding of complex biological processes. Ongoing research continues to explore its full potential in both laboratory settings and clinical trials.